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Compound of Interest

Compound Name: l-Methionine-d8

Cat. No.: B12425525 Get Quote

L-Methionine-d8: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Methionine-d8, a stable isotope-

labeled form of the essential amino acid L-methionine. This guide is intended for researchers,

scientists, and professionals in drug development who utilize labeled compounds for a variety

of applications, from metabolic studies to quantitative proteomics.

Core Compound Information
L-Methionine-d8 is a valuable tool in mass spectrometry-based research. The deuterium

labels provide a distinct mass shift, allowing for its differentiation from its unlabeled counterpart

without altering its chemical properties.

Chemical and Physical Properties
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Property Value

CAS Number 2483831-58-7[1]

Molecular Formula C₅H₃D₈NO₂S[1]

Molecular Weight 157.26 g/mol [1]

Appearance White to off-white solid[2]

Purity ≥98%[2][3]

Isotopic Enrichment Typically ≥98%

Supplier Information
A number of reputable chemical suppliers provide L-Methionine-d8 for research purposes.

These include:

MedchemExpress

ChemScene[1]

Eurisotop (a subsidiary of Cambridge Isotope Laboratories)[3]

Alfa Chemistry

Applications in Research and Development
The primary application of L-Methionine-d8 lies in its use as an internal standard and a tracer

in various analytical and biological studies.

Quantitative Proteomics (SILAC): In Stable Isotope Labeling with Amino acids in Cell culture

(SILAC), L-Methionine-d8 is used to metabolically label proteins. This allows for the

accurate quantification of protein expression levels between different cell populations.

Metabolomics and Metabolic Flux Analysis: As a stable isotope tracer, L-Methionine-d8 can

be used to track the metabolic fate of methionine through various biochemical pathways,

providing insights into cellular metabolism and disease states.
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Pharmacokinetic Studies: Deuterated compounds are often used in drug development to

study the absorption, distribution, metabolism, and excretion (ADME) of drug candidates. L-
Methionine-d8 can serve as an internal standard in such studies for methionine-containing

or -related drugs.

Methionine Metabolism Signaling Pathways
L-methionine plays a central role in cellular metabolism, primarily through the methionine cycle,

the transsulfuration pathway, and the salvage pathway. Understanding these pathways is

crucial for designing and interpreting experiments using L-Methionine-d8.

Overview of key methionine metabolic pathways.

Experimental Protocols
The following are detailed methodologies for common experiments involving L-Methionine-d8.

Quantitative Proteomics using SILAC
This protocol outlines the use of L-Methionine-d8 for relative protein quantification.

a. Media Preparation:

Prepare SILAC-grade cell culture medium (e.g., DMEM or RPMI 1640) that is deficient in L-

methionine.

Reconstitute lyophilized L-Methionine (light) and L-Methionine-d8 (heavy) in sterile PBS or

media to create stock solutions.

Supplement the methionine-deficient medium with either "light" L-Methionine or "heavy" L-
Methionine-d8 to the desired final concentration (typically the same as in standard media).

Also add dialyzed fetal bovine serum (dFBS) to minimize the presence of unlabeled amino

acids.

b. Cell Culture and Labeling:

Culture two populations of cells in parallel. One population is grown in the "light" medium,

and the other in the "heavy" medium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/product/b12425525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subculture the cells for at least five to six cell divisions to ensure near-complete

incorporation of the labeled amino acid into the proteome.

Verify the labeling efficiency by mass spectrometry analysis of a small aliquot of protein

extract.

c. Sample Preparation and Mass Spectrometry:

After the desired experimental treatment, harvest both "light" and "heavy" cell populations.

Combine equal amounts of protein from the "light" and "heavy" cell lysates.

Perform protein digestion using an appropriate protease (e.g., trypsin).

Analyze the resulting peptide mixture by LC-MS/MS. The mass difference between the light

and heavy methionine-containing peptides will be used for relative quantification.

Workflow for a SILAC experiment using L-Methionine-d8.

L-Methionine Quantification in Biological Samples using
HPLC-MS/MS
This protocol describes the use of L-Methionine-d8 as an internal standard for the accurate

quantification of L-methionine in plasma or cell lysates.

a. Sample Preparation:

To a known volume of plasma or cell lysate, add a known amount of L-Methionine-d8
internal standard solution.

Precipitate proteins by adding a cold organic solvent (e.g., acetonitrile or methanol) and

centrifuge to pellet the precipitate.

Transfer the supernatant containing the amino acids to a new tube and dry it under a stream

of nitrogen or by vacuum centrifugation.

Reconstitute the dried sample in an appropriate solvent for HPLC analysis.
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b. HPLC-MS/MS Analysis:

Inject the prepared sample onto a suitable HPLC column (e.g., a C18 reversed-phase

column).

Separate the amino acids using a gradient of aqueous and organic mobile phases. A typical

gradient might start with a high aqueous percentage and ramp up the organic phase to elute

the more hydrophobic amino acids.

The eluent from the HPLC is introduced into a tandem mass spectrometer.

Monitor the specific mass-to-charge ratio (m/z) transitions for both L-methionine and L-
Methionine-d8.

Quantify the amount of L-methionine in the original sample by comparing the peak area of

the endogenous L-methionine to that of the L-Methionine-d8 internal standard.

Workflow for L-Methionine quantification by HPLC-MS/MS.

Conclusion
L-Methionine-d8 is an indispensable tool for modern biological and pharmaceutical research.

Its utility in quantitative proteomics, metabolomics, and pharmacokinetic studies provides

researchers with the ability to obtain highly accurate and reproducible data. The experimental

protocols provided in this guide offer a starting point for the successful implementation of L-
Methionine-d8 in your research endeavors. As with any experimental technique, optimization

of these protocols for your specific application and instrumentation is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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